2-nitro-6-methoxy-4-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
2-nitro-6-methoxy-4-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0938741
InChI:
InChI=1S/C24H23N5O7S/c1-5-18(30)28-15-10-8-7-9-14(15)20-22(25-24(37-4)27-26-20)36-23(28)13-11-16(29(32)33)21(17(12-13)34-3)35-19(31)6-2/h7-12,23H,5-6H2,1-4H3
SMILES:
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=C(C(=C4)OC)OC(=O)CC)[N+](=O)[O-]
Molecular Formula:
C24H23N5O7S
Molecular Weight:
525.5 g/mol
2-nitro-6-methoxy-4-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
CAS No.:
Cat. No.: VC0938741
Molecular Formula: C24H23N5O7S
Molecular Weight: 525.5 g/mol
* For research use only. Not for human or veterinary use.
![2-nitro-6-methoxy-4-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H23N5O7S |
|---|---|
| Molecular Weight | 525.5 g/mol |
| IUPAC Name | [2-methoxy-4-(3-methylsulfanyl-7-propanoyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-6-nitrophenyl] propanoate |
| Standard InChI | InChI=1S/C24H23N5O7S/c1-5-18(30)28-15-10-8-7-9-14(15)20-22(25-24(37-4)27-26-20)36-23(28)13-11-16(29(32)33)21(17(12-13)34-3)35-19(31)6-2/h7-12,23H,5-6H2,1-4H3 |
| Standard InChI Key | UOXBYAVTAGSIHQ-UHFFFAOYSA-N |
| SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=C(C(=C4)OC)OC(=O)CC)[N+](=O)[O-] |
| Canonical SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=C(C(=C4)OC)OC(=O)CC)[N+](=O)[O-] |
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